Cas no 2055590-27-5 ((1s,3s)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol)

• Product Name: (1s,3s)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol
• CAS No: 2055590-27-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5105135
• PubChem ID: 115021267
• Update Time: 2025-05-26

(1s,3s)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-amino-3-(3-chlorophenyl)-, cis-
• (1s,3s)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol

• Inchi： 1S/C10H12ClNO/c11-8-3-1-2-7(4-8)10(12)5-9(13)6-10/h1-4,9,13H,5-6,12H2/t9-,10-
• InChI Key： WJPHGKHQICUKFB-MGCOHNPYSA-N
• SMILES： [C@@H]1(O)C[C@](N)(C2=CC=CC(Cl)=C2)C1

Additional information on (1s,3s)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol

Professional Introduction to (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol (CAS No. 2055590-27-5)

In the realm of pharmaceutical chemistry, the compound (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol (CAS No. 2055590-27-5) stands out as a molecule of significant interest due to its unique structural and functional properties. This bicyclic amine derivative has garnered attention in recent years for its potential applications in drug discovery and medicinal chemistry. The precise stereochemistry of this compound, characterized by its (1S,3S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The structural framework of (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol consists of a cyclobutane ring substituted with an amino group and a 3-chlorophenyl moiety. This arrangement confers upon the molecule a distinct three-dimensional shape that can be optimized for specific pharmacological effects. The presence of the chloro substituent on the phenyl ring introduces a degree of electronic and steric modulation, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the chiral center at the cyclobutane ring is critical for its interaction with enzymes and receptors involved in various metabolic pathways. The (1S,3S) configuration appears to enhance binding affinity and selectivity, making it a promising candidate for further development in therapeutic applications.

One of the most intriguing aspects of (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol is its potential role in modulating neurotransmitter systems. Preliminary research indicates that this compound may interact with serotonin receptors, which are implicated in mood regulation, pain perception, and cognitive functions. The precise stereochemical arrangement of the molecule likely contributes to its ability to selectively bind to these receptors without eliciting off-target effects.

In addition to its neuropharmacological potential, this compound has also shown promise in preclinical studies as a modulator of inflammatory pathways. The cyclobutane core and the chlorophenyl substituent may interact with inflammatory cytokines and enzymes, potentially offering therapeutic benefits in conditions such as arthritis and autoimmune disorders. The stereochemistry of the molecule appears to fine-tune its interaction with these targets, enhancing efficacy while minimizing adverse effects.

The synthesis of (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol presents unique challenges due to the need for precise stereocontrol during ring formation and functional group manipulation. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high enantiomeric purity. These techniques not only ensure the biological relevance of the compound but also facilitate its scalability for industrial applications.

Current research efforts are focused on exploring derivatives of this compound that may exhibit enhanced pharmacological properties. By modifying the substituents on the cyclobutane ring or introducing additional functional groups, scientists aim to develop novel analogs with improved bioavailability, reduced toxicity, and broader therapeutic spectrum. The use of high-throughput screening technologies has accelerated the discovery process by allowing rapid evaluation of numerous derivatives.

The integration of machine learning algorithms into drug discovery has further streamlined the development pipeline for compounds like (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol. Predictive models can identify optimal structural modifications based on large datasets of biological activity, expediting the identification of lead compounds for clinical trials. This interdisciplinary approach combines traditional medicinal chemistry with cutting-edge computational techniques to accelerate innovation.

As our understanding of molecular interactions continues to evolve, compounds such as (1S,3S)-3-amino-3-(3-chlorophenyl)cyclobutan-1-ol will remain at the forefront of pharmaceutical research. Their unique structural features and versatile biological activities make them valuable tools for exploring new therapeutic strategies across multiple disease areas. Continued investment in synthetic chemistry, computational modeling, and preclinical studies will be essential for realizing their full potential in medicine.